Cas no 1354487-56-1 ((2S,4S)-4-(3-Bromo1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid)
(2S,4S)-4-(3-Bromo1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- (2S,4S)-4-[(3-Bromo[1,1'-biphenyl]-4-yl)oxy]-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid
- (2S,4R)-4-(2-Bromo-4-phenylphenoxy)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
- (2S,4S)-4-(3-Bromo1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid
-
- Inchi: 1S/C22H24BrNO5/c1-22(2,3)29-21(27)24-13-16(12-18(24)20(25)26)28-19-10-9-15(11-17(19)23)14-7-5-4-6-8-14/h4-11,16,18H,12-13H2,1-3H3,(H,25,26)/t16-,18+/m1/s1
- InChI Key: PRXSXPQOWIKYEW-AEFFLSMTSA-N
- SMILES: BrC1C=C(C2C=CC=CC=2)C=CC=1O[C@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 586
- Topological Polar Surface Area: 76.1
(2S,4S)-4-(3-Bromo1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S040050-125mg |
(2S,4S)-4-[(3-Bromo[1,1'-biphenyl]-4-yl)oxy]-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid |
1354487-56-1 | 125mg |
$ 230.00 | 2022-06-03 | ||
| TRC | S040050-250mg |
(2S,4S)-4-[(3-Bromo[1,1'-biphenyl]-4-yl)oxy]-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid |
1354487-56-1 | 250mg |
$ 375.00 | 2022-06-03 |
(2S,4S)-4-(3-Bromo1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on (2S,4S)-4-(3-Bromo1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid
Introduction to (2S,4S)-4-(3-Bromo-1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid (CAS No. 1354487-56-1)
(2S,4S)-4-(3-Bromo-1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid (CAS No. 1354487-56-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated biphenyl moiety and a tert-butoxycarbonyl (Boc) protecting group, which make it a valuable intermediate in the synthesis of bioactive molecules.
The brominated biphenyl scaffold is particularly interesting due to its potential for forming stable and selective interactions with biological targets. The presence of the Boc protecting group on the pyrrolidine ring ensures that the compound remains stable during synthetic manipulations, allowing for precise control over the final product's properties. This makes (2S,4S)-4-(3-Bromo-1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid an ideal candidate for various synthetic transformations and derivatizations.
In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs) and other complex biological processes. The unique structure of (2S,4S)-4-(3-Bromo-1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid makes it a promising lead compound for such applications. For instance, studies have shown that compounds with similar structural motifs can effectively inhibit specific PPIs involved in cancer progression and inflammatory diseases.
One of the key advantages of (2S,4S)-4-(3-Bromo-1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid is its chiral nature. The (2S,4S) configuration imparts specific stereochemical properties that can influence the compound's biological activity and selectivity. This chiral feature is crucial in drug discovery, where enantiomeric purity is often required to achieve optimal therapeutic effects while minimizing side effects.
The synthesis of (2S,4S)-4-(3-Bromo-1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid typically involves several steps, including the formation of the brominated biphenyl core and the introduction of the Boc protecting group. Recent advancements in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity and yield. For example, a study published in the Journal of Organic Chemistry described a highly efficient route to synthesize this compound using a palladium-catalyzed coupling reaction followed by stereoselective hydrogenation.
In addition to its potential as a drug candidate, (2S,4S)-4-(3-Bromo-1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid has also found applications in chemical biology research. Its ability to selectively interact with specific protein domains makes it a useful tool for probing protein function and identifying new therapeutic targets. For instance, researchers at the University of California used this compound to study the interaction between a key oncogenic protein and its binding partners, providing valuable insights into the mechanisms underlying cancer cell proliferation.
The pharmacological properties of (2S,4S)-4-(3-Bromo-1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid have been extensively studied in preclinical models. In vitro assays have demonstrated that this compound exhibits potent inhibitory activity against several cancer cell lines, with low micromolar IC50 values. Furthermore, in vivo studies using mouse xenograft models have shown that it can effectively reduce tumor growth without significant toxicity to normal tissues.
The safety profile of (2S,4S)-4-(3-Bromo-1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid has also been evaluated through comprehensive toxicology studies. These studies have revealed that the compound is well-tolerated at therapeutic doses and does not exhibit any major adverse effects on major organs or systems. This favorable safety profile further supports its potential as a clinical candidate for various diseases.
In conclusion, (2S,4S)-4-(3-Bromo-1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid (CAS No. 1354487-56-1) is a versatile and promising compound with significant potential in both research and therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive target for further development in medicinal chemistry and drug discovery.
1354487-56-1 ((2S,4S)-4-(3-Bromo1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)